![molecular formula C9H7ClO2S B103393 5-Chloro-3-methyl-1H-benzo[b]thiophene-1,1-dione CAS No. 17514-66-8](/img/structure/B103393.png)
5-Chloro-3-methyl-1H-benzo[b]thiophene-1,1-dione
Overview
Description
5-Chloro-3-methyl-1H-benzo[b]thiophene-1,1-dione is a useful research compound. Its molecular formula is C9H7ClO2S and its molecular weight is 214.67 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthetic Utility and Chemical Properties
5-Chloro-3-methyl-1H-benzo[b]thiophene-1,1-dione belongs to the broader class of thiophene derivatives, compounds characterized by a sulfur-containing five-membered aromatic ring. Thiophene derivatives have been extensively studied for their synthetic versatility and are key intermediates in the synthesis of a wide range of chemical compounds. They possess electronic properties that make them valuable in organic materials, acting as intermediates in organic synthesis, and finding applications in agrochemicals, flavors, and dyes. The synthesis of thiophene derivatives has been a significant focus, with numerous methods being developed for their preparation, demonstrating their broad utility in chemistry and materials science (Xuan, 2020).
Biological Activities
The literature review highlights the evaluation of thiophene analogues, including compounds structurally related to this compound, for potential carcinogenicity. This research is part of broader efforts to understand the biological activities of thiophene derivatives and their potential health impacts. Such studies underline the importance of assessing the safety and environmental implications of these compounds (Ashby et al., 1978).
Environmental and Health Impacts
Research into the occurrence, toxicity, and biodegradation of condensed thiophenes in petroleum and other fossil fuel products has provided insights into the environmental persistence and potential health risks of these compounds. This work is crucial for developing strategies to mitigate the environmental impact of thiophenes and related compounds found in industrial contaminants (Kropp & Fedorak, 1998).
Future Directions
The future directions for research on 5-Chloro-3-methyl-1H-benzo[b]thiophene-1,1-dione and other thiophene derivatives include the synthesis and characterization of novel thiophene moieties with wider therapeutic activity. This is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity .
Properties
IUPAC Name |
5-chloro-3-methyl-1-benzothiophene 1,1-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO2S/c1-6-5-13(11,12)9-3-2-7(10)4-8(6)9/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYZFDGWHPWNEKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CS(=O)(=O)C2=C1C=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00353104 |
Source
|
| Record name | 5-Chloro-3-methyl-1H-1-benzothiophene-1,1-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00353104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17514-66-8 |
Source
|
| Record name | 5-Chloro-3-methyl-1H-1-benzothiophene-1,1-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00353104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 17514-66-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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